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Compound of Interest

Compound Name: (1R)-AZD-1480

Cat. No.: B1684625

Audience: Researchers, scientists, and drug development professionals.

Introduction (1R)-AZD-1480 is the (1R) chiral isomer of AZD-1480, a potent, ATP-competitive
small-molecule inhibitor of Janus kinase 1 (JAK1) and Janus kinase 2 (JAK2).[1][2] The
JAK/STAT signaling pathway is crucial for cytokine signaling that governs cell proliferation,
differentiation, and survival. Aberrant activation of this pathway is implicated in various
malignancies and inflammatory diseases. (1R)-AZD-1480 effectively blocks the
phosphorylation of STAT3 (Signal Transducer and Activator of Transcription 3) and other STAT
proteins, leading to the inhibition of tumor cell proliferation and the induction of apoptosis.[3][4]
[5] These characteristics make it a valuable tool for cancer research and drug development.
This document provides detailed notes on its solubility in DMSO, preparation for cell culture
experiments, and protocols for common cellular assays.

Physicochemical Properties and Solubility

(1R)-AZD-1480 is typically supplied as a solid powder. For cell culture applications, it is most
commonly dissolved in Dimethyl Sulfoxide (DMSO).

Table 1: Physicochemical and Solubility Data for (1R)-AZD-1480
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Property Value Source
Molecular Formula C14H14CIFNs [1][6]
Molecular Weight 348.77 g/mol [1][6]
CAS Number 935666-99-2 [1]
Solubility in DMSO 25 mg/mL to 100 mg/mL [L1121131[ 7]

(approx. 71.7 mM to 286.7

mM)
Off-White Powder / Crystalline
Appearance _ [41[7]
Solid
Storage (Solid) 4°C, protected from light [1114]
Storage (Stock Solution) -20°C or -80°C [1112][4]

Note: The solubility of (1R)-AZD-1480 in DMSO can be significant. To achieve higher
concentrations, warming the solution to 37°C and using an ultrasonic bath may be necessary.
[1] It is also crucial to use fresh, anhydrous DMSO, as absorbed moisture can reduce solubility.

[2](3]

Mechanism of Action: Inhibition of the JAK/STAT
Pathway

(1R)-AZD-1480 exerts its biological effects by targeting the JAK family of tyrosine kinases.
Upon cytokine binding to their receptors, JAKs become activated and phosphorylate the
receptor, creating docking sites for STAT proteins. JAKs then phosphorylate the STATs, which
dimerize, translocate to the nucleus, and regulate the transcription of target genes involved in
cell survival and proliferation. (1R)-AZD-1480 competitively binds to the ATP-binding pocket of
JAK1 and JAK2, preventing this phosphorylation cascade.
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Caption: (1R)-AZD-1480 inhibits the JAK/STAT signaling pathway.
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Experimental Protocols

Protocol 1: Preparation of (1R)-AZD-1480 Stock and
Working Solutions

This protocol outlines the preparation of a 10 mM stock solution in DMSO and its subsequent
dilution for use in cell culture.

A. Materials

(1R)-AZD-1480 powder (MW: 348.77 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Sterile cell culture medium appropriate for the cell line

B. Preparation of 10 mM Stock Solution

Calculate the mass of (1R)-AZD-1480 needed. For 1 mL of a 10 mM stock solution: Mass
(mg) =10 mmol/L * 1 L/1000 mL * 1 mL * 348.77 g/mol * 1000 mg/g = 3.4877 mg

e Weigh out 3.49 mg of (1R)-AZD-1480 powder and place it in a sterile microcentrifuge tube.
e Add 1 mL of sterile, anhydrous DMSO to the tube.

» Vortex thoroughly to dissolve the powder. If solubility issues arise, warm the tube in a 37°C
water bath or use an ultrasonic bath for short intervals until the solution is clear.[1]

 Aliquot the stock solution into smaller volumes (e.g., 20 uL) to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C or -80°C, protected from light. Stock solutions are stable for
several months when stored properly.[1][2][4]

C. Preparation of Working Solution
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Thaw a single aliquot of the 10 mM stock solution.

Dilute the stock solution directly into pre-warmed cell culture medium to achieve the final
desired concentration. For example, to make 10 mL of medium with a final concentration of 5
UM: V1= (C2*V2)/C1=(5uM *10 mL) / 10,000 uM = 0.005 mL =5 pL Add 5 pL of the 10
mM stock to 10 mL of culture medium.

Vortex the medium gently to ensure even mixing.

Important: The final concentration of DMSO in the culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity. Always prepare a vehicle control
using an equivalent amount of DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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